Cas no 2649063-54-5 (3-tert-butyl-4-isocyanato-1H-pyrazole)

• Product Name: 3-tert-butyl-4-isocyanato-1H-pyrazole
• CAS No: 2649063-54-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6369697
• PubChem ID: 165669363
• Update Time: 2025-05-20

3-tert-butyl-4-isocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-isocyanato-1H-pyrazole
• 2649063-54-5
• EN300-1780601

• Inchi： 1S/C8H11N3O/c1-8(2,3)7-6(9-5-12)4-10-11-7/h4H,1-3H3,(H,10,11)
• InChI Key： KTLKGKCOXTYFHR-UHFFFAOYSA-N
• SMILES： O=C=NC1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-tert-butyl-4-isocyanato-1H-pyrazole

Introduction to 3-tert-butyl-4-isocyanato-1H-pyrazole (CAS No: 2649063-54-5) and Its Applications in Modern Chemical Biology

3-tert-butyl-4-isocyanato-1H-pyrazole, identified by the chemical identifier CAS No: 2649063-54-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of an isocyanate functional group at the 4-position and a tert-butyl substituent at the 3-position imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The isocyanate group (–N=C=O) is a highly reactive moiety that participates in various chemical transformations, including urethane formation, which is crucial for polymer synthesis and drug conjugation. In contrast, the tert-butyl group (–C(CH₃)₃) enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for medicinal chemistry applications. The combination of these structural features positions 3-tert-butyl-4-isocyanato-1H-pyrazole as a versatile building block for designing novel bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of pyrazole derivatives in modulating biological pathways. Studies have demonstrated that pyrazole-based compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. Specifically, derivatives of 3-tert-butyl-4-isocyanato-1H-pyrazole have been investigated for their potential in targeting inflammatory pathways, which are implicated in chronic diseases such as arthritis and neurodegenerative disorders.

One notable area of research involves the use of isocyanato-functionalized pyrazoles in the development of biodegradable polymers. The isocyanate group can undergo polymerization reactions with polyols to form polyurethanes, which are widely used in medical implants, drug delivery systems, and tissue engineering scaffolds. The tert-butyl substitution further enhances the material properties of these polymers by improving their mechanical strength and resistance to hydrolysis. This has led to innovative applications in regenerative medicine, where biodegradable polyurethanes derived from 3-tert-butyl-4-isocyanato-1H-pyrazole are being explored for wound healing and bone regeneration.

In addition to polymer chemistry, 3-tert-butyl-4-isocyanato-1H-pyrazole has found utility in the synthesis of small-molecule drugs. The reactivity of the isocyanate group allows for facile conjugation with biomolecules such as peptides and proteins, enabling the development of targeted therapeutics. For instance, researchers have utilized this compound to create peptidomimetics that mimic bioactive peptides while exhibiting improved pharmacokinetic profiles. Such innovations underscore the importance of 3-tert-butyl-4-isocyanato-1H-pyrazole as a key intermediate in drug discovery pipelines.

The pharmaceutical industry has also leveraged pyrazole derivatives for their antimicrobial and anti-cancer properties. Structural modifications of 3-tert-butyl-4-isocyanato-1H-pyrazole, including changes to the substituents and functional groups, have yielded compounds with enhanced efficacy against resistant bacterial strains and tumor cells. Preliminary clinical trials have shown promising results with certain pyrazole-based formulations, highlighting their potential as next-generation therapeutics. These findings reinforce the significance of CAS No: 2649063-54-5 in advancing modern medicine.

From a synthetic chemistry perspective, 3-tert-butyl-4-isocyanato-1H-pyrazole serves as a valuable precursor for constructing complex molecular architectures. Its reactivity allows for diverse transformations, including nucleophilic addition reactions, cycloadditions, and metal-catalyzed cross-coupling reactions. These synthetic pathways enable chemists to access novel heterocyclic compounds with tailored biological activities. The ability to functionalize both the isocyanate group and the tert-butyl-substituted ring provides chemists with unparalleled flexibility in designing molecules with specific pharmacological properties.

The growing interest in green chemistry has also influenced the utilization of 3-tert-butyl-4-isocyanato-1H-pyrazole. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods have been developed to enhance the efficiency of isocyanate-based reactions while maintaining high yields. These advancements align with global efforts to promote sustainable practices in chemical manufacturing and drug development.

In conclusion, 3-tert-butyl-4-isocyanato-1H-pyrazole (CAS No: 2649063-54-5) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for designing novel therapeutics, developing biodegradable materials, and advancing synthetic methodologies. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing complex challenges in medicine and materials science.